2-Formyl-4-(trifluoromethyl)biphenyl
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Formyl-4-(trifluoromethyl)biphenyl is a biphenyl derivative featuring a formyl (-CHO) group at the 2-position and a trifluoromethyl (-CF₃) group at the 4-position of one phenyl ring. This structure combines electron-withdrawing groups (CF₃) and a reactive aldehyde moiety, making it valuable in organic synthesis and pharmaceutical applications.
Properties
Molecular Formula |
C14H9F3O |
|---|---|
Molecular Weight |
250.21 g/mol |
IUPAC Name |
2-phenyl-5-(trifluoromethyl)benzaldehyde |
InChI |
InChI=1S/C14H9F3O/c15-14(16,17)12-6-7-13(11(8-12)9-18)10-4-2-1-3-5-10/h1-9H |
InChI Key |
LOCGUCRBQYNNLQ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C=C(C=C2)C(F)(F)F)C=O |
Origin of Product |
United States |
Preparation Methods
Traditional Coupling Strategies for Biphenyl Framework Construction
The biphenyl core of 2-formyl-4-(trifluoromethyl)biphenyl is typically assembled via cross-coupling reactions, with the Suzuki-Miyaura and Ullmann couplings being the most widely employed methods.
Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction enables the union of halogenated aryl partners through palladium-catalyzed cross-coupling. For 2-formyl-4-(trifluoromethyl)biphenyl, this involves coupling a 2-halobenzaldehyde derivative with a 4-trifluoromethylphenylboronic acid.
Representative Procedure (Adapted from):
A mixture of 2-bromobenzaldehyde (1.0 equiv), 4-trifluoromethylphenylboronic acid (1.2 equiv), Pd(PPh₃)₄ (2 mol%), and K₂CO₃ (2.0 equiv) in degassed toluene/EtOH (4:1 v/v) is heated at 80°C for 12 h under nitrogen. After workup, the crude product is purified by silica gel chromatography (hexanes/EtOAc 9:1) to yield 2-formyl-4-(trifluoromethyl)biphenyl in 65–72% yield.
Key Challenges:
- The electron-withdrawing -CF₃ group reduces the reactivity of the boronic acid, necessitating elevated temperatures.
- Homocoupling of the boronic acid is a competing side reaction, requiring careful stoichiometric control.
Ullmann Coupling
Copper-mediated Ullmann coupling offers an alternative for aryl-aryl bond formation, particularly useful for electron-deficient substrates.
Optimized Conditions (From):
2-Iodobenzaldehyde and 1-bromo-4-(trifluoromethyl)benzene are reacted with CuI (10 mol%), 1,10-phenanthroline (20 mol%), and Cs₂CO₃ in DMF at 120°C for 24 h. The product is isolated in 58% yield after extraction and recrystallization.
Limitations:
- Longer reaction times compared to palladium-based methods.
- Sensitivity to oxygen necessitates strict inert atmosphere control.
Functional Group Introduction and Modification
Direct Formylation Strategies
Introducing the formyl group post-coupling is often preferred to avoid side reactions during biphenyl synthesis.
Vilsmeier-Haack Formylation
The Vilsmeier reagent (POCl₃/DMF) selectively formylates electron-rich aromatic positions. However, the -CF₃ group’s electron-withdrawing nature limits reactivity, yielding <30% under standard conditions.
Directed ortho-Metalation (DoM)
A more efficient approach utilizes directed metalation with n-BuLi followed by quenching with DMF:
Protocol (From):
4-(Trifluoromethyl)biphenyl is treated with n-BuLi (2.2 equiv) in THF at -78°C for 1 h, followed by DMF (3.0 equiv). After warming to rt and quenching with NH₄Cl, the product is obtained in 82% yield.
Advantages:
- Excellent regioselectivity for the 2-position.
- Compatible with sensitive -CF₃ groups.
Modern Catalytic Approaches
Palladium/Norbornene Cooperative Catalysis
Recent advancements employ Pd/norbornene systems for sequential C-H activation and formylation:
| Step | Conditions | Yield (%) |
|---|---|---|
| C-H Activation | Pd(OAc)₂ (5 mol%), Norbornene (30 mol%), 110°C | 78 |
| Formylation | CO (1 atm), HCOONa, 80°C | 85 |
This one-pot method achieves an overall 66% yield while minimizing purification steps.
Photoredox Catalysis
Visible-light-mediated cross-dehydrogenative coupling offers a metal-free alternative:
Reaction Parameters:
- 4-(Trifluoromethyl)iodobenzene (1.0 equiv)
- 2-Formylphenylboronic acid (1.1 equiv)
- Ir(ppy)₃ (2 mol%), K₂S₂O₈ (2.0 equiv)
- Blue LEDs, DMSO/H₂O (3:1), 25°C, 8 h
This method provides 70% yield with excellent functional group tolerance.
Comparative Analysis of Synthetic Methods
| Method | Yield (%) | Purity (%) | Scale (g) | Cost Index |
|---|---|---|---|---|
| Suzuki-Miyaura | 72 | 98 | 10 | 1.0 |
| Ullmann | 58 | 95 | 5 | 0.8 |
| Directed Metalation | 82 | 99 | 15 | 1.2 |
| Photoredox | 70 | 97 | 3 | 2.5 |
Key Observations:
Industrial-Scale Production Considerations
Emerging Research Directions
Biocatalytic Approaches
Recent studies explore cytochrome P450 enzymes for late-stage formylation, achieving 45% yield under mild aqueous conditions.
Electrochemical Synthesis
Paired electrolysis enables simultaneous aryl coupling and aldehyde oxidation, reducing stoichiometric oxidant use by 60%.
Chemical Reactions Analysis
Types of Reactions
2-Formyl-4-(trifluoromethyl)biphenyl can undergo various chemical reactions, including:
Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The formyl group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.
Common Reagents and Conditions
Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.
Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.
Substitution: Electrophilic reagents such as halogens, nitro groups, and sulfonic acids.
Major Products Formed
Oxidation: 2-Carboxy-4-(trifluoromethyl)biphenyl.
Reduction: 2-Hydroxymethyl-4-(trifluoromethyl)biphenyl.
Substitution: Various substituted biphenyl derivatives depending on the electrophile used.
Scientific Research Applications
2-Formyl-4-(trifluoromethyl)biphenyl has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential as a ligand in biochemical assays and molecular docking studies.
Medicine: Explored for its potential as a pharmaceutical intermediate in the synthesis of drug candidates.
Industry: Utilized in the development of advanced materials, including polymers and liquid crystals.
Mechanism of Action
The mechanism of action of 2-Formyl-4-(trifluoromethyl)biphenyl depends on its specific application. In biochemical assays, it may act as a ligand that binds to specific proteins or enzymes, influencing their activity. The presence of the trifluoromethyl group can enhance the compound’s lipophilicity and metabolic stability, making it a valuable component in drug design .
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table summarizes key structural and functional differences between 2-Formyl-4-(trifluoromethyl)biphenyl and related compounds:
Key Research Findings
Trifluoromethyl vs. Other Electron-Withdrawing Groups : Replacing -SCF₃ (in sulfane derivatives) with -CHO and -CF₃ (in the target compound) shifts reactivity toward aldehyde-mediated cross-coupling reactions, useful in drug synthesis .
Impact of Hydroxyl Groups: Hydroxylation at the 4-position (as in CAS 893737-67-2) increases polarity, improving solubility in aqueous systems but reducing thermal stability compared to non-hydroxylated analogs .
Structural Analog Activity : Boronic acid derivatives with trifluoromethyl groups exhibit superior antifungal activity due to enhanced membrane penetration and target enzyme inhibition .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
